![molecular formula C10H13N3O B2910795 N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide CAS No. 2411246-18-7](/img/structure/B2910795.png)
N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It is a potent and specific inhibitor of mGluR5 that has been extensively studied in both in vitro and in vivo experiments. MPEP has become an important tool for researchers studying the role of mGluR5 in various physiological and pathological processes.
Mechanism of Action
N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. By blocking the activity of mGluR5, N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide inhibits the downstream signaling pathways that are activated by this receptor.
Biochemical and Physiological Effects:
N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide has been shown to have a number of biochemical and physiological effects, including the inhibition of glutamate release, the modulation of synaptic plasticity, and the reduction of neuroinflammation. These effects are thought to be mediated by the blockade of mGluR5 activity.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide in lab experiments is its specificity for mGluR5. This allows researchers to selectively block the activity of this receptor without affecting other signaling pathways. However, one limitation of using N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide is that it may have off-target effects on other receptors or signaling pathways, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research involving N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide. One area of interest is the role of mGluR5 in neurodegenerative diseases such as Alzheimer's disease and Huntington's disease. Another area of research is the development of more selective and potent mGluR5 antagonists that could be used as potential therapeutics. Finally, there is also interest in investigating the potential use of N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide as a tool for studying the function of mGluR5 in non-neuronal tissues such as the immune system.
Synthesis Methods
N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide can be synthesized using a variety of methods, including the reaction of 2-methylpyrimidine-4-carboxylic acid with ethyl acrylate in the presence of a base such as potassium carbonate. The resulting product is then treated with thionyl chloride to form the acid chloride, which is then reacted with N-(2-aminoethyl)prop-2-enamide to yield N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide.
Scientific Research Applications
N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide has been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes. Some of the areas of research where N-[1-(2-Methylpyrimidin-4-yl)ethyl]prop-2-enamide has been used include addiction, anxiety, depression, Parkinson's disease, and Fragile X syndrome.
properties
IUPAC Name |
N-[1-(2-methylpyrimidin-4-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O/c1-4-10(14)12-7(2)9-5-6-11-8(3)13-9/h4-7H,1H2,2-3H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDEWTUIPQDNNIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)C(C)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.